Cas no 167218-39-5 (N,N-Bis(4'-diphenylamino-4-biphenylyl)amine)

• Product Name: N,N-Bis(4'-diphenylamino-4-biphenylyl)amine
• CAS No: 167218-39-5
• MF: C₄₈H₃₇N₃
• MW: 655.827491521835
• MDL: MFCD32263460
• CID: 4668077
• PubChem ID: 19708494
• Update Time: 2025-07-18

N,N-Bis(4'-diphenylamino-4-biphenylyl)amine Chemical and Physical Properties

Names and Identifiers

• N,N-Bis(4'-diphenylamino-4-biphenylyl)amine
• [1,1'-Biphenyl]-4,4'-diamine, N4'-[4'-(diphenylamino)[1,1'-biphenyl]-4-yl]-N4,N4-diphenyl-
• N'-[4'-(Diphenylamino)-[1,1'-biphenyl]-4-yl]-N,N-diphenyl-[1,1'-biphenyl]-4,4'-diamine
• N4-(4'-(Diphenylamino)-[1,1'-biphenyl]-4-yl)-N4',N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine
• B5676
• MFCD32263460
• SCHEMBL2845942
• 167218-39-5
• 4-[4-(N-phenylanilino)phenyl]-N-[4-[4-(N-phenylanilino)phenyl]phenyl]aniline
• F72029
• BS-44670
• N4'-[4'-(diphenylamino)-[1,1'-biphenyl]-4-yl]-N4,N4-diphenyl-[1,1'-biphenyl]-4,4'-diamine
• CS-0378098

• MDL： MFCD32263460
• Inchi： 1S/C48H37N3/c1-5-13-43(14-6-1)50(44-15-7-2-8-16-44)47-33-25-39(26-34-47)37-21-29-41(30-22-37)49-42-31-23-38(24-32-42)40-27-35-48(36-28-40)51(45-17-9-3-10-18-45)46-19-11-4-12-20-46/h1-36,49H
• InChI Key： MSCKYQJGPSVFHC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(NC3=CC=C(C4=CC=C(N(C5=CC=CC=C5)C5=CC=CC=C5)C=C4)C=C3)C=C2)=CC=C(N(C2=CC=CC=C2)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 655.298748193g/mol
• Monoisotopic Mass: 655.298748193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 51
• Rotatable Bond Count: 10
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Melting Point: 211 °C
• Boiling Point: 807.1±65.0 °C(Predicted)
• Solubility: soluble in Toluene
• pka: 1.03±0.50(Predicted)

Additional information on N,N-Bis(4'-diphenylamino-4-biphenylyl)amine

Comprehensive Overview of N,N-Bis(4'-diphenylamino-4-biphenylyl)amine (CAS No. 167218-39-5): Properties, Applications, and Industry Insights

N,N-Bis(4'-diphenylamino-4-biphenylyl)amine (CAS No. 167218-39-5) is a high-performance organic compound widely recognized for its unique electroluminescent and charge-transporting properties. This aromatic amine derivative has garnered significant attention in advanced material science, particularly in the development of organic light-emitting diodes (OLEDs) and optoelectronic devices. Its molecular structure, featuring multiple phenyl and biphenyl groups, contributes to exceptional thermal stability and hole-transport efficiency, making it a cornerstone in next-generation display technologies.

In recent years, the demand for energy-efficient displays and flexible electronics has surged, driving research into compounds like N,N-Bis(4'-diphenylamino-4-biphenylyl)amine. Industry reports highlight its role in improving device lifetime and color purity in OLED panels, addressing common user concerns such as screen burn-in and power consumption. Researchers are also exploring its potential in perovskite solar cells, where its hole-transport layer (HTL) functionality could enhance photovoltaic efficiency—a hot topic aligned with global renewable energy trends.

The synthesis of CAS No. 167218-39-5 involves sophisticated cross-coupling reactions, often utilizing palladium catalysts to achieve high yields. Analytical techniques like HPLC and mass spectrometry confirm its purity, which is critical for industrial applications. Notably, its compatibility with solution-processing methods (e.g., inkjet printing) positions it as a cost-effective material for large-area flexible displays—a key focus area for manufacturers like Samsung and LG.

Environmental and regulatory considerations are increasingly shaping material selection. N,N-Bis(4'-diphenylamino-4-biphenylyl)amine stands out due to its halogen-free composition, aligning with RoHS and REACH compliance requirements. This attribute answers growing user queries about "eco-friendly OLED materials" and "sustainable electronics," making it a future-proof choice for green technology initiatives.

Market analysts project a compound annual growth rate (CAGR) of ~12% for high-performance HTL materials through 2030, with CAS No. 167218-39-5 playing a pivotal role. Its adaptability in tandem OLED architectures and quantum dot hybrid systems further expands its commercial viability. For researchers seeking alternatives to conventional materials like NPB (N,N'-di(1-naphthyl)-N,N'-diphenylbenzidine), this compound offers superior glass transition temperature (T_g>150°C), a frequently searched parameter in material databases.

In conclusion, N,N-Bis(4'-diphenylamino-4-biphenylyl)amine represents a convergence of cutting-edge science and industrial applicability. As the push for foldable smartphones, wearable tech, and high-efficiency lighting accelerates, this compound’s multifaceted capabilities ensure its prominence in peer-reviewed studies and patent filings worldwide. Ongoing innovations in molecular engineering promise to unlock even broader functionalities, cementing its status as a material of strategic importance.